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Compound of Interest

Compound Name: Maleimide-NODA-GA

Cat. No.: B6297667 Get Quote

An In-depth Technical Guide to the Safety and Handling of Maleimide-NODA-GA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Maleimide-NODA-GA, a bifunctional

chelator crucial for the development of radiopharmaceuticals and other targeted molecular

probes. It covers the fundamental chemistry, safety and handling procedures, and detailed

experimental protocols for its application in bioconjugation and radiolabeling.

Introduction to Maleimide-NODA-GA
Maleimide-NODA-GA is a heterobifunctional linker that combines two key chemical entities: a

maleimide group and a NODA-GA chelator. This unique structure allows for a two-step process

in the creation of targeted radiopharmaceuticals. First, the maleimide group selectively reacts

with thiol (-SH) groups, commonly found in cysteine residues of peptides and proteins, to form

a stable covalent bond.[1][2][3] Subsequently, the NODA-GA (1,4,7-triazacyclononane-1-

glutaric acid-4,7-diacetic acid) moiety serves as a highly efficient chelator for various

radiometals, particularly Gallium-68 (⁶⁸Ga) and Copper-64 (⁶⁴Cu), which are used in Positron

Emission Tomography (PET) imaging.[4][5][6] The glutamic acid (GA) component acts as a

spacer, potentially improving the pharmacokinetic properties of the final conjugate.[4]

Physicochemical Properties and Data
The following table summarizes the key physicochemical properties of Maleimide-NODA-GA.
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Property Value Source

Chemical Formula C₂₁H₃₁N₅O₉ [7][8]

Molecular Weight 497.51 g/mol [8]

Appearance White Powder [7]

Purity >90-96% [8][9]

Solubility
Soluble in organic solvents like

DMSO and DMF
[10][11]

Storage Conditions
-20°C, protected from light and

moisture
[9]

Stability

Stable for up to 1 year under

proper storage conditions.[9]

The maleimide group is

susceptible to hydrolysis in

aqueous solutions, especially

at higher pH.[2]

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for Maleimide-NODA-GA is not publicly

available, a comprehensive safety protocol can be established based on the reactivity of its

functional groups. The primary hazards are associated with the maleimide moiety, which is a

potent thiol-reactive agent.
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Parameter Guideline Rationale and References

Personal Protective Equipment

(PPE)

Wear standard laboratory

attire, including a lab coat,

safety glasses, and chemical-

resistant gloves.

To prevent skin and eye

contact with the reactive

maleimide group.

Handling

Handle in a well-ventilated

area, preferably a fume hood.

Avoid inhalation of dust.

Minimize contact with skin and

eyes. For research and

development use only, not for

human use.[12]

Maleimides can be irritating

and are reactive.

Storage

Store at -20°C in a tightly

sealed container, protected

from light and moisture.[9]

Stock solutions in anhydrous

DMSO or DMF can be stored

at -20°C for up to a month.[10]

To prevent degradation,

particularly hydrolysis of the

maleimide ring, which renders

it unreactive to thiols.[2][3]

Spill Management

In case of a spill, absorb with

an inert material and dispose

of as chemical waste. Clean

the area with an appropriate

solvent.

To safely contain and remove

the reactive compound.

Disposal

Dispose of in accordance with

local, state, and federal

regulations for chemical waste.

To ensure environmental

safety and compliance.

Chemical Reactivity and Mechanisms
Thiol-Maleimide Conjugation
The core of Maleimide-NODA-GA's utility lies in the highly specific and efficient reaction

between the maleimide group and a thiol. This reaction, a Michael addition, forms a stable

thioether bond.[1][3]
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Reactants

ProductMaleimide-NODA-GA

Stable Thioether Adduct
(Biomolecule-S-Maleimide-NODA-GA)

Michael Addition
(pH 6.5-7.5)

Biomolecule-SH
(e.g., Cysteine residue)

Chelation Components

Resulting ComplexNODA-GA Moiety

Stable Radiolabeled Complex

Complexation

Radiometal Ion
(e.g., ⁶⁸Ga³⁺, ⁶⁴Cu²⁺)
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Step 1: Bioconjugation

Step 2: Radiolabeling

Step 3: Application

Thiol-containing Biomolecule
(e.g., Antibody, Peptide)

Conjugation Reaction
(pH 7.0-7.5)

Maleimide-NODA-GA

Purification
(e.g., SEC, Dialysis)

NODA-GA-Biomolecule Conjugate

Radiolabeling Reaction

Radiometal
(e.g., ⁶⁸GaCl₃)

Quality Control (RCP > 95%)

Final Radiolabeled Conjugate

Preclinical/Clinical Application
(e.g., PET Imaging)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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